Cas no 394234-23-2 (methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate)

• Product Name: methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate
• CAS No: 394234-23-2
• MF: C₁₄H₁₄ClN₃O₃S₂
• MW: 371.86225938797
• CID: 6201048
• PubChem ID: 16815332
• Update Time: 2025-10-21

methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate
• methyl 2-((1-((5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)amino)-1-oxopropan-2-yl)thio)acetate
• 394234-23-2
• methyl 2-[(1-{[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}ethyl)sulfanyl]acetate
• AB00672389-01
• methyl 2-[1-[[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]amino]-1-oxopropan-2-yl]sulfanylacetate
• AKOS024598849
• F0748-0245

• Inchi： 1S/C14H14ClN3O3S2/c1-8(22-7-11(19)21-2)12(20)16-14-18-17-13(23-14)9-3-5-10(15)6-4-9/h3-6,8H,7H2,1-2H3,(H,16,18,20)
• InChI Key： JZTZDJBCIANAQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(NC(C(C)SCC(=O)OC)=O)S1

Computed Properties

• Exact Mass: 371.0165114g/mol
• Monoisotopic Mass: 371.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 135Ų

Additional information on methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate

Comprehensive Analysis of Methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate (CAS No. 394234-23-2)

The compound methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate, identified by its CAS number 394234-23-2, is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-thiadiazole core and a 4-chlorophenyl substituent, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends.

In recent years, the demand for heterocyclic compounds like 1,3,4-thiadiazoles has surged due to their diverse biological activities. Researchers are particularly intrigued by their potential as antimicrobial agents, anti-inflammatory drugs, and enzyme inhibitors. The presence of the 4-chlorophenyl group in methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate enhances its lipophilicity, which is crucial for membrane permeability in drug design. This aligns with the growing focus on bioavailability optimization in modern pharmacology.

The sulfanylacetate moiety in this compound also opens doors for prodrug development, a hot topic in drug delivery systems. Prodrugs are increasingly popular as they improve therapeutic efficacy and reduce side effects. With the rise of personalized medicine, compounds like CAS 394234-23-2 are being studied for their modularity, allowing tailored modifications to meet specific clinical needs. This resonates with the current emphasis on precision healthcare and targeted therapies.

From an agrochemical perspective, 1,3,4-thiadiazole derivatives have shown promise as pesticides and herbicides. The chlorophenyl group in methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate could contribute to its pesticidal properties, making it a candidate for sustainable crop protection. As the agricultural sector shifts toward eco-friendly solutions, such compounds are gaining traction in green chemistry initiatives.

Synthetic accessibility is another advantage of this compound. The ester functional group (methyl acetate) offers versatility for further chemical modifications, a key consideration in medicinal chemistry. Researchers are exploring its potential as a scaffold for drug discovery, particularly in fragment-based drug design. This approach, combined with computational tools like molecular docking, accelerates the identification of lead compounds.

In conclusion, methyl 2-(1-{5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}ethyl)sulfanylacetate (CAS 394234-23-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features align with contemporary research trends, including drug delivery innovation, sustainable agriculture, and computational chemistry. As scientific inquiry progresses, this compound is poised to play a pivotal role in addressing global challenges in health and environmental sustainability.